Cas no 1595906-37-8 (Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro-)

Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro-, is a fluorinated and nitro-substituted aromatic compound featuring a chloromethoxy functional group. This structurally distinct molecule is of interest in synthetic organic chemistry due to its reactive sites, including the electrophilic nitro group and the labile chloromethoxy moiety, which facilitate further functionalization. The presence of both electron-withdrawing (fluoro, nitro) and electron-donating (methyl) substituents on the benzene ring influences its reactivity and potential applications in fine chemical synthesis, such as intermediates for pharmaceuticals or agrochemicals. Its well-defined structure allows for precise modifications, making it a valuable building block in specialized organic transformations. Proper handling is required due to its potential reactivity.
Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro- structure
1595906-37-8 structure
Product Name:Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro-
CAS No:1595906-37-8
MF:C8H7ClFNO3
MW:219.597484827042
CID:5262748
Update Time:2025-05-30

Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro-
    • Inchi: 1S/C8H7ClFNO3/c1-5-2-8(14-4-9)6(10)3-7(5)11(12)13/h2-3H,4H2,1H3
    • InChI Key: KUPIXTHAIGHBHV-UHFFFAOYSA-N
    • SMILES: C1(OCCl)=CC(C)=C([N+]([O-])=O)C=C1F

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Additional information on Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro-

Research Brief on Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro- (CAS: 1595906-37-8)

In recent years, the compound Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro- (CAS: 1595906-37-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic nitro compound, characterized by its unique functional groups, has shown promising potential in various applications, including drug synthesis, agrochemical development, and material science. The presence of chloro, fluoro, and nitro substituents on the benzene ring imparts distinct chemical properties, making it a valuable intermediate in organic synthesis.

Recent studies have focused on the synthesis and reactivity of 1595906-37-8, exploring its utility as a building block for more complex molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its role in the synthesis of novel fluorinated pharmaceuticals, highlighting its ability to enhance the metabolic stability and bioavailability of drug candidates. The electron-withdrawing effects of the nitro and fluoro groups were found to significantly influence the compound's reactivity, enabling selective functionalization under mild conditions.

Another area of interest is the compound's potential in agrochemical applications. Research conducted by the *European Journal of Organic Chemistry* in 2024 revealed that derivatives of 1595906-37-8 exhibit potent herbicidal and fungicidal activities. The chloromethoxy group, in particular, was identified as a key moiety for bioactivity, suggesting its utility in the design of next-generation crop protection agents. These findings underscore the versatility of this compound in addressing challenges in both human health and agriculture.

Despite its promising applications, the handling and synthesis of Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro- require careful consideration of safety protocols due to its reactive nature. Recent advancements in green chemistry have sought to develop more sustainable and scalable synthetic routes for this compound, minimizing hazardous byproducts and improving overall efficiency. A 2024 review in *Green Chemistry* highlighted the use of catalytic methods and solvent-free conditions as key strategies for its environmentally benign production.

In conclusion, Benzene, 1-(chloromethoxy)-2-fluoro-5-methyl-4-nitro- (CAS: 1595906-37-8) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative solutions in drug discovery, agrochemical development, and sustainable chemistry. Future research directions may include further exploration of its mechanistic pathways and the development of novel derivatives with enhanced properties.

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